Cas no 3181-38-2 (2’,3’,5’-Tri-O-acetylinosine)

2’,3’,5’-Tri-O-acetylinosine structure

Product Name:2’,3’,5’-Tri-O-acetylinosine

CAS No:3181-38-2

Molecular Formula:C₁₆H₁₈N₄O₈

Molecular Weight:394.33612

MDL:MFCD00038617

CID:43907

PubChem ID:24900323

2’,3’,5’-Tri-O-acetylinosine Properties

Names and Identifiers

- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
- 2,3,5-Tri-O-acetylinosine
- 2’,3’,5’-Tri-O-acetylinosine
- 2',3',5'-TRIACETYLINOSINE
- 2,3,5-TRIACETYLINOSINE CRYSTALLINE
- 2',3',5'-TRI-O-ACETYLINOSINE
- 2’,3’,5’-Tri-O-acety
- ACETIC ACID 3,4-DIACETOXY-5-(6-HO-PURIN-9-YL)-TETRAHYDRO-FURAN-2-YLMETHYL ESTER
- Inosine 2',3',5'-triacetate
- 2,3,5-Triacetylinosine
- NSC 66386
- 2-3-5-triacetylinosine
- O2',O3',O5'-tri-acetylinosine
- 3181-38-2
- SCHEMBL597993
- SR-01000005768-1
- NS00045691
- J-700335
- CS-W013872
- AS-12276
- SR-01000005768
- BP-58638
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyldiacetate
- SFEQTFDQPJQUJM-XNIJJKJLSA-N
- AKOS016010260
- SCHEMBL24191242
- D84141
- 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-9H-purin-6-ol
- AI3-52250
- EINECS 221-669-7
- A821009
- MFCD00038617
- DTXSID101309735
- 2a(2),3a(2),5a(2)-Tri-O-acetylinosine
- [(2R,3R,4R,5R)-3,4-BIS(ACETYLOXY)-5-(6-OXO-1H-PURIN-9-YL)OXOLAN-2-YL]METHYL ACETATE
- +Expand
- MDL： MFCD00038617
- InChIKey： SFEQTFDQPJQUJM-XNIJJKJLSA-N
- Inchi： InChI=1S/C16H18N4O8/c1-7(21)25-4-10-12(26-8(2)22)13(27-9(3)23)16(28-10)20-6-19-11-14(20)17-5-18-15(11)24/h5-6,10,12-13,16H,4H2,1-3H3,(H,17,18,24)/t10-,12-,13-,16-/m1/s1
- SMILES： O=C1NC=NC2=C1N=CN2[C@H]3[C@H](OC(C)=O)[C@H](OC(C)=O)[C@@H](COC(C)=O)O3

Computed Properties

Exact Mass: 394.11200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 8
Monoisotopic Mass: 394.112
Heavy Atom Count: 28
Complexity: 698
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _0.9
Topological Polar Surface Area: 147A^2

Experimental Properties

LogP: -0.55650
PSA: 151.70000
Refractive Index: 1.727
Boiling Point: 620.7°C at 760 mmHg
Melting Point: 245-250°C
Flash Point: 329.2ºC
Color/Form: crystallization
Stability/Shelf Life: Freezer
Density: 1.62 g/cm3

2’,3’,5’-Tri-O-acetylinosine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003C4Z-250mg	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate	3181-38-2	97%	250mg	$7.00	2024-05-05
A2B Chem LLC	AB54899-250mg	2',3',5'-Triacetylinosine	3181-38-2	97%	250mg	$6.00	2024-04-20
Aaron	AR003CDB-250mg	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate	3181-38-2	98%	250mg	$4.00
abcr	AB514529-1 g	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate, 95%; .	3181-38-2	95%	1g	€72.90	2023-06-14
Alichem	A159002551-100g	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate	3181-38-2	97%	100g	$240.00	2023-09-02
Ambeed	A321426-250mg	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate	3181-38-2	97%	250mg	$8.0	2024-07-19
Chemenu	CM138588-100g	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate	3181-38-2	97%	100g	$224	2023-03-04
eNovation Chemicals LLC	Y1044280-100g	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate	3181-38-2	97%	100g	$290	2022-10-17
TRC	T765500-25mg	2’,3’,5’-Tri-O-acetylinosine	3181-38-2		25mg	$ 58.00	2023-09-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T138665-25g	2’,3’,5’-Tri-O-acetylinosine	3181-38-2	98%	25g	¥289.90	2023-08-31

2’,3’,5’-Tri-O-acetylinosine Suppliers

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:3181-38-2)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3181-38-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3181-38-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

2’,3’,5’-Tri-O-acetylinosine Related Literature

1. Synthetic studies on the glycosylation of the base residues of inosine and uridine

Lorenzo De Napoli,Giovanni Di Fabio,Anna Messere,Daniela Montesarchio,Gennaro Piccialli,Michela Varra J. Chem. Soc. Perkin Trans. 1 1999 3489
2. Synthetic studies on the glycosylation of the base residues of inosine and uridine

Lorenzo De Napoli,Giovanni Di Fabio,Anna Messere,Daniela Montesarchio,Gennaro Piccialli,Michela Varra J. Chem. Soc. Perkin Trans. 1 1999 3489

3181-38-2 (2’,3’,5’-Tri-O-acetylinosine) Related Products

Recommended suppliers

Baoji Haoxiang Bio-technology Co.Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.haoxiangbio.com

Hubei Tianan Hongtai Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.tiananbio.com/index_en.html

shanghaixianding

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.9dingchem.com/

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.peptidee.com/

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chemnorm.com